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Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
diethoxypropane. The information is compiled from various chemical data sources and is

presented to support research and development activities.

Core Physical and Chemical Properties
1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a colorless to light

yellow liquid.[1][2] It is classified as a diether, with the chemical formula C₇H₁₆O₂.[3][4][5]
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Property Value Source(s)

Molecular Formula C₇H₁₆O₂ [3][4][5]

Molecular Weight 132.20 g/mol [3][4]

CAS Number 10221-57-5 [2][3]

IUPAC Name 1,2-diethoxypropane [4]

SMILES CCOCC(C)OCC [4]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 124-125 °C [3][6]

Density 0.8309 g/cm³ [3][6]

Vapor Pressure 19.15 hPa at 20°C [3][6]

Water Solubility 52 g/L at 25°C [3][6]

Flash Point 20 °C [1]

Experimental Protocols for Property Determination
While specific experimental protocols for the determination of physical properties of 1,2-
diethoxypropane are not extensively detailed in publicly available literature, the following are

standard methodologies employed for organic liquids of this type.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 1,2-diethoxypropane, several standard methods can be

employed:

Ebulliometer Method: This technique involves using a specialized apparatus called an

ebulliometer, which measures the boiling point of a liquid by creating an equilibrium between

the liquid and vapor phases.

Dynamic Method: A sample is heated, and the temperature at which boiling occurs is

recorded as a function of pressure.
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Distillation Method: The boiling point can be determined during the distillation of the liquid.

The temperature of the vapor that is in equilibrium with the boiling liquid is measured.

Siwoloboff Method: This is a micro-method suitable for small sample volumes. The sample is

heated in a tube along with an inverted capillary tube. The boiling point is the temperature at

which a continuous stream of bubbles emerges from the capillary.

A general procedure using a Thiele tube, a common laboratory apparatus for determining

boiling and melting points, is as follows:

A small amount of 1,2-diethoxypropane is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and heated in an oil bath within the Thiele tube.

As the temperature rises, air trapped in the capillary tube expands and escapes.

When the liquid's boiling point is reached, a continuous stream of vapor bubbles will emerge

from the capillary tube.

The heat source is then removed, and the temperature at which the liquid is drawn back into

the capillary tube is recorded as the boiling point.

Density Measurement
The density of a liquid is its mass per unit volume. For a volatile organic compound such as

1,2-diethoxypropane, the following methods are standard:

Hydrometer: A calibrated, weighted glass instrument that floats in the liquid. The density is

read from the scale at the point where the surface of the liquid meets the stem of the

hydrometer.

Pycnometer: A glass flask with a close-fitting ground glass stopper with a capillary tube

through it, which allows air bubbles to escape. The density is determined by accurately

weighing the pycnometer empty, filled with a reference liquid of known density (like water),

and then filled with the sample liquid.
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Oscillating Densimeter: This instrument measures the oscillation frequency of a U-shaped

tube filled with the sample. The frequency of oscillation is directly related to the density of the

liquid.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance.

Abbé Refractometer: This is the most common instrument for measuring the refractive index

of liquids. A few drops of the sample are placed between two prisms. Light of a specific

wavelength (usually the sodium D-line at 589 nm) is passed through the sample, and the

angle of refraction is measured. The instrument is calibrated and provides a direct reading of

the refractive index. The temperature must be controlled and reported as the refractive index

is temperature-dependent.

Water Solubility Determination
The solubility of an organic compound in water is an important physical property.

Cloud-Point Method: This method is used to determine the solubility of a substance at

different temperatures. A known amount of the substance and water are mixed, and the

temperature at which the solution becomes cloudy (indicating saturation) upon cooling or

clear upon heating is recorded.

Volumetric or Gravimetric Method: A saturated solution of 1,2-diethoxypropane in water is

prepared at a specific temperature. A known volume or mass of the saturated solution is then

analyzed to determine the amount of dissolved ether. This can be done by techniques such

as gas chromatography after extraction into an organic solvent.

Visualizations
Caption: Interrelationship of the physical properties of 1,2-diethoxypropane.

Caption: Generalized workflow for boiling point determination using the Siwoloboff method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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